Cas no 23313-45-3 (1-phenylcyclohexane-cis-1,2-diol-diacetate)

1-phenylcyclohexane-cis-1,2-diol-diacetate structure
23313-45-3 structure
Product Name:1-phenylcyclohexane-cis-1,2-diol-diacetate
CAS No:23313-45-3
MF:C16H20O4
MW:276.327605247498
CID:912636
Update Time:2024-06-14

1-phenylcyclohexane-cis-1,2-diol-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1-phenylcyclohexane-cis-1,2-diol-diacetate
    • acetic acid 2-acetoxy-2-phenylcyclohexyl ester
    • 1,2-Cyclohexanediol, 1-phenyl-, 1,2-diacetate, (1R,2R)-rel-
    • Inchi: 1S/C16H20O4/c1-12(17)19-15-10-6-7-11-16(15,20-13(2)18)14-8-4-3-5-9-14/h3-5,8-9,15H,6-7,10-11H2,1-2H3/t15-,16-/m1/s1
    • InChI Key: SCUWPBGPZZKNHQ-HZPDHXFCSA-N
    • SMILES: [C@]1(OC(=O)C)(C2=CC=CC=C2)CCCC[C@H]1OC(=O)C

Computed Properties

  • Exact Mass: 276.1362

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 361.3±42.0 °C(Predicted)
  • PSA: 52.6
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